7-Chlorothieno[3,2-b]pyridine-2-carbothioamide

• CAS No.: 387819-23-0
• Molecular Formula: C8H5ClN2S2
• Molecular Weight: 228.7 g/mol
• IUPAC Name: 7-chlorothieno[3,2-b]pyridine-2-carbothioamide
• InChI: InChI=1S/C8H5ClN2S2/c9-4-1-2-11-5-3-6(8(10)12)13-7(4)5/h1-3H,(H2,10,12)
• InChI Key: VPWFVTSSSJVAIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C=C(SC2=C1Cl)C(=S)N

Description

7-Chlorothieno[3,2-b]pyridine-2-carbothioamide is a useful research compound. Its molecular formula is C8H5ClN2S2 and its molecular weight is 228.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-Chloro-thieno[3,2-b]pyridine-2-carbothioic acid methoxymethyl-amide (93.9 g, 344 mmol) and 900 mL THF was added 1 N HCl (344 mL, 344 mmol). The reaction mixture was heated to reflux for seventy-two hours. The reaction mixture was cooled to 0° C., and 300 mL of concentrated NH4OH was added and stirred. The THF was removed under reduced pressure and the residue was suspended in ethyl acetate and stirred. The precipitate was filtered, washed with ethyl acetate and dried to give 7-chloro-thieno[3,2-b]pyridine-2-carbothioic acid amide (66.7 g) in 85% yield. C8H5ClN2S2: APCI m/z: 228.9/230.9 (MH+); 1H NMR (d6-DMSO): δ 10.24 (s, 1H), 9.94 (s, 1H), 8.65 (d, 1H, J=5.0 Hz), 8.19 (s, 1H), 7.62 (d, 1H, J=5.0 Hz) ppm.